Cas no 41598-79-2 (ETHYL 5-BROMO-2-(BROMOMETHYL)NICOTINATE)

• Product Name: ETHYL 5-BROMO-2-(BROMOMETHYL)NICOTINATE
• CAS No: 41598-79-2
• MF: C₉H₉Br₂NO₂
• MW: 322.981261014938
• CID: 2116302
• Update Time: 2023-11-19

ETHYL 5-BROMO-2-(BROMOMETHYL)NICOTINATE Chemical and Physical Properties

Names and Identifiers

• ethyl 5-bromo-2-(bromomethyl)nicotinate
• CID 126485404
• 3-Pyridinecarboxylic acid, 5-bromo-2-(bromomethyl)-, ethyl ester
• ETHYL 5-BROMO-2-(BROMOMETHYL)NICOTINATE

• Inchi： 1S/C9H9Br2NO2/c1-2-14-9(13)7-3-6(11)5-12-8(7)4-10/h3,5H,2,4H2,1H3
• InChI Key： BIUBFADHNONGGX-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=CC(=CN=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.767±0.06 g/cm3(Predicted)
• Boiling Point: 347.8±42.0 °C(Predicted)
• pka: -0.86±0.32(Predicted)